Cas no 351996-53-7 ((4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetic Acid)

• Product Name: (4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetic Acid
• CAS No: 351996-53-7
• MF: C₆H₆ClN₃O₄
• MW: 219.582540035248
• MDL: MFCD01234201
• CID: 874984
• Update Time: 2026-04-29

(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetic acid
• 1H-pyrazole-1-acetic acid, 4-chloro-5-methyl-3-nitro-
• (4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetic acid
• (4-CHLORO-5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)-ACETIC ACID
• (4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetic Acid

• MDL： MFCD01234201
• Inchi： InChI=1S/C6H6ClN3O4/c1-3-5(7)6(10(13)14)8-9(3)2-4(11)12/h2H2,1H3,(H,11,12)
• InChI Key： ARQFVRQZKJYVKU-UHFFFAOYSA-N
• SMILES： CC1=C(C(=NN1CC(=O)O)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 219.00478
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 98.26

(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)acetic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives